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Compound of Interest

Compound Name: Hydroxy-PEG4-acid

Cat. No.: B1673974 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like Hydroxy-PEG4-acid are paramount for laboratory safety

and regulatory compliance. This guide provides immediate, essential safety protocols,

operational plans, and disposal procedures for Hydroxy-PEG4-acid.

Chemical Identifier:

Compound Name CAS Number Molecular Formula Molecular Weight

Hydroxy-PEG4-acid 937188-59-5 C11H22O7 266.29 g/mol

Hazard Identification and Classification
Hydroxy-PEG4-acid is classified with the following hazards:

Acute Oral Toxicity (Category 4), H302: Harmful if swallowed.[1]

Acute and Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long-

lasting effects.[1]

GHS Precautionary Statements:[1]
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Code Statement

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P273 Avoid release to the environment.

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P330 Rinse mouth.

P391 Collect spillage.

P501
Dispose of contents/container to an approved

waste disposal plant.

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling Hydroxy-PEG4-acid.
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Body Part
Personal Protective
Equipment

Material/Standard

Eyes/Face
Chemical safety goggles with

side-shields or a face shield.

Conforming to EN 166 (EU) or

NIOSH (US) approved

standards.

Hands Chemical-resistant gloves.

Nitrile or butyl rubber gloves

are recommended. Inspect

gloves before use.

Body Laboratory coat.

Standard lab coat for small

quantities. An impervious

apron should be worn for

larger quantities.

Respiratory Use in a well-ventilated area.

A respirator may be necessary

if ventilation is inadequate or

for large spills.

Operational Plan: Handling and Storage
Adherence to safe handling and storage practices is crucial to prevent accidents and maintain

the chemical's integrity.

Engineering Controls:
Always handle Hydroxy-PEG4-acid in a well-ventilated area, preferably within a chemical

fume hood to minimize inhalation of vapors.

Ensure that eyewash stations and safety showers are readily accessible.

Handling Procedures:
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare all

required equipment and reagents to minimize movement and potential for spills.

Weighing and Transfer:
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If the compound is a solid, handle it in a way that avoids dust formation.

For transfers, use appropriate tools such as a spatula or a funnel.

Avoid direct contact with the skin, eyes, and clothing.

In Solution: When preparing solutions, add the Hydroxy-PEG4-acid to the solvent slowly

while stirring. The hydrophilic PEG spacer increases its solubility in aqueous media.[2]

Post-Handling: Wash hands thoroughly with soap and water after handling, even if gloves

were worn. Clean all equipment used in the process.

Storage:
Store in a tightly closed container in a dry, cool, and well-ventilated place at -20°C for long-

term storage.[3]

Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
All waste materials containing Hydroxy-PEG4-acid must be treated as hazardous waste.

Waste Segregation and Collection:
Solid Waste: Collect contaminated solid waste (e.g., pipette tips, weighing paper, gloves) in a

designated, clearly labeled, and leak-proof hazardous waste container.

Liquid Waste: Collect aqueous solutions containing Hydroxy-PEG4-acid in a separate,

clearly labeled hazardous waste container. Do not mix with other chemical waste streams

unless permitted by your institution's environmental health and safety (EHS) guidelines.

Empty Containers: The first rinse of any container that held Hydroxy-PEG4-acid must be

collected and disposed of as hazardous waste. Subsequent rinses with soap and water can

typically be disposed of down the drain, but confirm with local EHS regulations.

Waste Container Labeling:
All hazardous waste containers must be clearly labeled with:
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The full chemical name: "Hydroxy-PEG4-acid"

The words "Hazardous Waste"

The primary hazards (e.g., "Harmful if Swallowed," "Aquatic Toxin")

The date the waste was first added to the container.

Spill Cleanup:
In the event of a small spill:

Restrict access to the area.

Wearing appropriate PPE, cover the spill with an inert, non-combustible absorbent material

(e.g., vermiculite, sand).

Carefully sweep or scoop the absorbed material into a designated hazardous waste

container. Avoid creating dust.

Clean the spill area with a damp cloth, and dispose of the cloth as hazardous waste.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of Hydroxy-PEG4-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling Hydroxy-
PEG4-acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673974#personal-protective-equipment-for-
handling-hydroxy-peg4-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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